Cas no 2228420-55-9 (3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid)

3-Hydroxy-3-(4-methylpyridin-2-yl)propanoic acid is a chiral β-hydroxy acid derivative featuring a 4-methylpyridin-2-yl substituent. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals and fine chemicals. The presence of both a hydroxyl and carboxylic acid functional group allows for further derivatization, enabling applications in asymmetric synthesis and drug development. Its pyridine moiety enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. The structural features of this compound make it suitable for studying enzyme inhibition or as a precursor for bioactive molecules. Proper handling under controlled conditions is recommended due to its reactive functional groups.
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid structure
2228420-55-9 structure
Product Name:3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
CAS No:2228420-55-9
MF:C9H11NO3
MW:181.188542604446
CID:5807706
PubChem ID:165615092
Update Time:2025-10-28

3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
    • 2228420-55-9
    • EN300-1818150
    • Inchi: 1S/C9H11NO3/c1-6-2-3-10-7(4-6)8(11)5-9(12)13/h2-4,8,11H,5H2,1H3,(H,12,13)
    • InChI Key: YLCZJTLLRHGYPK-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)C1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 70.4Ų

3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1818150-0.05g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
0.05g
$1032.0 2023-09-19
Enamine
EN300-1818150-0.1g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
0.1g
$1081.0 2023-09-19
Enamine
EN300-1818150-0.25g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
0.25g
$1131.0 2023-09-19
Enamine
EN300-1818150-0.5g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
0.5g
$1180.0 2023-09-19
Enamine
EN300-1818150-1.0g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
1g
$1229.0 2023-06-03
Enamine
EN300-1818150-2.5g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
2.5g
$2408.0 2023-09-19
Enamine
EN300-1818150-5.0g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
5g
$3562.0 2023-06-03
Enamine
EN300-1818150-10.0g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
10g
$5283.0 2023-06-03
Enamine
EN300-1818150-1g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
1g
$1229.0 2023-09-19
Enamine
EN300-1818150-5g
3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid
2228420-55-9
5g
$3562.0 2023-09-19

Additional information on 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid

3-Hydroxy-3-(4-Methylpyridin-2-yl)propanoic Acid (CAS No. 2228420-55-9): An Emerging Compound in Medicinal Chemistry

3-Hydroxy-3-(4-methylpyridin-2-yl)propanoic acid (CAS No. 2228420-55-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its hydroxy and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid is defined by a hydroxy group and a 4-methylpyridine ring attached to a propanoic acid backbone. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The hydroxy group can participate in hydrogen bonding, enhancing the compound's solubility and interaction with biological targets. The 4-methylpyridine ring, on the other hand, contributes to the compound's lipophilicity and electronic properties, which are essential for its pharmacological effects.

Recent studies have highlighted the potential of 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in neurodegeneration, such as monoamine oxidase (MAO) and nicotinic acetylcholine receptors (nAChRs). By targeting these pathways, 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid may offer neuroprotective benefits and improve cognitive function.

In addition to its neuroprotective properties, 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory processes are central to many diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving Grignard reactions, esterifications, and hydrolysis steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Ongoing research aims to develop more efficient and sustainable synthesis strategies to support large-scale production.

In conclusion, 3-hydroxy-3-(4-methylpyridin-2-yl)propanoic acid (CAS No. 2228420-55-9) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Continued research into its pharmacological properties and clinical applications will likely uncover new opportunities for improving patient outcomes in various diseases.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.